2-(2-Pyridinyl)-4-(trifluoromethyl)-6-[3-(trifluoromethyl)phenoxy]pyrimidine

• IUPAC Name: 2-pyridin-2-yl-4-(trifluoromethyl)-6-[3-(trifluoromethyl)phenoxy]pyrimidine
• InChI: InChI=1S/C17H9F6N3O/c18-16(19,20)10-4-3-5-11(8-10)27-14-9-13(17(21,22)23)25-15(26-14)12-6-1-2-7-24-12/h1-9H
• InChI Key: FCABNNKKMIJGIL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=NC(=CC(=N2)OC3=CC=CC(=C3)C(F)(F)F)C(F)(F)F
• Molecular Formula: C17H9F6N3O
• Molecular Weight: 385.26 g/mol

Description

“2-(2-Pyridinyl)-4-(trifluoromethyl)-6-[3-(trifluoromethyl)phenoxy]pyrimidine” is a complex organic compound. It contains a pyridine ring, which is a basic heterocyclic aromatic organic compound similar to benzene and pyrrole but with one CH group replaced by nitrogen. The trifluoromethyl group attached to the pyridine ring enhances its biological activity, making it an important fragment in the discovery of new pesticides.

Synthesis Analysis

The synthesis of such compounds often involves the use of 2-aminopyridines as a starting material. For instance, 2-bromopyridines and 2-Iodopyridines can be synthesized from 2-aminopyridines, which are then used to synthesize 2-(trifluoromethyl)pyridines.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a pyridine ring and trifluoromethyl groups. The empirical formula is C6H4F3N.

Chemical Reactions Analysis

Trifluoromethylation of carbon-centered radical intermediates is a common reaction involving trifluoromethyl groups. This reaction plays an important role in the synthesis of various pharmaceuticals, agrochemicals, and materials.

Physical And Chemical Properties Analysis

The physical and chemical properties of a similar compound, 2-(Trifluoromethyl)pyridine, include a refractive index of n20/D 1.419, a boiling point of 139-141 °C, and a density of 1.275 g/mL at 25 °C.

Safety and Hazards

The safety and hazards associated with similar compounds include eye irritation, flammability, skin irritation, and specific target organ toxicity. Personal protective equipment such as dust masks, eyeshields, and gloves are recommended when handling these compounds.

Future Directions

The trifluoromethyl group plays an increasingly important role in pharmaceuticals, agrochemicals, and materials. Therefore, the future direction in this field could involve the discovery of new molecules containing trifluoromethylpyridine fragments based on structure-activity relationships, design mentality, and potential mechanisms.